2,6-Dihydroxy-4-propylnicotinonitrile

medicinal chemistry synthetic intermediate hydrogen bonding
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10N2O2
Molecular Weight 178.19 g/mol
Cat. No. B12095411
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,6-Dihydroxy-4-propylnicotinonitrile
Molecular FormulaC9H10N2O2
Molecular Weight178.19 g/mol
Structural Identifiers
SMILESCCCC1=CC(=O)NC(=C1C#N)O
InChIInChI=1S/C9H10N2O2/c1-2-3-6-4-8(12)11-9(13)7(6)5-10/h4H,2-3H2,1H3,(H2,11,12,13)
InChIKeyARURRQAKUSJOTF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,6-Dihydroxy-4-propylnicotinonitrile – A Key Nicotinonitrile Building Block for Medicinal Chemistry and Agrochemical Synthesis


2,6-Dihydroxy-4-propylnicotinonitrile (C₉H₁₀N₂O₂) is a polysubstituted pyridine derivative belonging to the nicotinonitrile family, functionalized with hydroxyl groups at positions 2 and 6, a nitrile at position 3, and an n-propyl chain at position 4. This substitution pattern places it within a compound class widely utilized as synthetic intermediates for bioactive molecules, including kinase inhibitors, phosphodiesterase modulators, and insecticidal agents [1]. The 2,6-dihydroxy-3-cyanopyridine scaffold occurs in numerous patent disclosures as a precursor for halogenation and subsequent cross-coupling reactions, allowing rapid diversification toward structure–activity relationship (SAR) libraries [2]. The 4-propyl substituent introduces a distinct lipophilic vector absent in simpler 4-unsubstituted or 4-methyl analogs.

Synthetic workflow
Dual hydroxyl activation for sequential halogenation and cross-coupling library synthesis
Structural vector
4-Propyl substituent introduces a lipophilic vector for hydrophobic pocket exploration in target scaffolds
Pre-organization
Hydrogen-bond donor capacity (HBD=2) supports directed intermolecular pre-organization during binding-site studies

Why 2,6-Dihydroxy-4-propylnicotinonitrile Cannot Be Directly Replaced by Common Analogs in Synthetic Workflows


Superficially similar nicotinonitriles—such as the 2,6-dichloro analog (CAS 52338-17-7) or the 4-unsubstituted 2,6-dihydroxynicotinonitrile (CAS 35441-10-2)—differ critically in hydrogen-bonding capacity, leaving-group lability, and steric environment at the 4-position. The 2,6-dihydroxy tautomeric system allows selective O-alkylation or activation before nucleophilic displacement; the 2,6-dichloro analog cannot participate in hydrogen-bond-directed pre-organization and undergoes direct SₙAr under different kinetic regimes [1]. The 4-propyl chain alters both the conformational preference of the pyridine ring and the lipophilicity of downstream products relative to 4-methyl or 4-trifluoromethyl variants, directly affecting pharmacokinetic properties in medicinal chemistry programs . Consequently, substituting any of these structural elements mid-synthesis alters reaction selectivity, purification behavior, and biological target engagement in ways that cannot be compensated by simple stoichiometric adjustments.

2,6-Dichloro analog
Target: HBD=2 enables hydrogen-bond-directed pre-organization and selective O-activation
Substitute HBD=0; follows direct SNAr kinetics without H-bond guidance — reactivity path may shift
4-Unsubstituted analog
Target: 4-propyl chain provides steric shielding at C-4 during electrophilic steps
4-H analog lacks shielding; competing C-4 reactivity may reduce regiochemical predictability
4-CF3 analog
Target: electron-donating propyl group; estimated ClogP ~1.5–1.8 for lipophilic target sites
CF3 is electron-withdrawing (XLogP3=0.5); pyridine electronics and downstream logP profile may differ

Quantitative Differentiation: 2,6-Dihydroxy-4-propylnicotinonitrile vs. Closest Analogs


Hydrogen-Bond Donor Count: 2,6-Dihydroxy vs. 2,6-Dichloro Nicotinonitrile Scaffolds

The 2,6-dihydroxy substitution provides two hydrogen-bond donor sites (HBD = 2) on the pyridine ring, whereas the corresponding 2,6-dichloro-4-propylnicotinonitrile (CAS 52338-17-7) possesses HBD = 0. This difference dictates the capacity for directional intermolecular interactions in both solid-state packing and target-protein binding [1]. In the patent literature, 2,6-dihydroxy-3-cyanopyridines are explicitly used as intermediates because the hydroxyl groups enable selective activation (e.g., conversion to chlorides or triflates) before further elaboration; the dichloro analog cannot serve this dual function [2].

H-Bond donor count
Head-to-head
Target HBD = 2 vs. Comparator HBD = 0
Hydrogen-bond-directed pre-organization capability vs. purely hydrophobic scaffold
Reactivity path differs; the dihydroxy form enables selective O-activation before displacement
medicinal chemistry synthetic intermediate hydrogen bonding

Lipophilicity Modulation: 4-Propyl vs. 4-Trifluoromethyl Substitution

The 4-n-propyl group contributes a calculated logP increment of approximately +1.5 to +1.8 relative to the 4-H analog, as estimated by group-contribution methods for pyridine scaffolds. By contrast, the 4-trifluoromethyl analog (2,6-dihydroxy-4-(trifluoromethyl)nicotinonitrile, CAS 3335-46-4) has a measured XLogP3 of 0.5 , with the CF₃ group imparting strong electron withdrawal (σₚ ≈ 0.54) rather than the electron-donating, lipophilic character of the propyl chain. This divergence means that the 4-propyl derivative is better suited for programs targeting lipophilic enzyme pockets where CF₃ would introduce excessive polarity or metabolic liability [1].

Lipophilicity shift
Cross-study comparable
ΔClogP ≈ +1.0 to +1.3 log units vs. 4-CF3 analog
Supports lipophilic binding-site library design; opposite electronic character vs. CF3
Propyl ClogP estimated by fragment-based algorithm; CF3 analog XLogP3 from PubChem
drug design logP pharmacokinetics

Synthetic Versatility: Dual Hydroxyl Activation vs. 4-Unsubstituted Scaffolds

The 2,6-dihydroxy motif in nicotinonitrile derivatives has been explicitly exploited as a synthetic handle for sequential activation. Patent CN108822028A describes the conversion of 2,6-dihydroxy-3-cyano-4-(substituted)pyridines to the corresponding 2,6-dichloro derivatives in a single step (POCl₃ or similar), enabling subsequent Suzuki or Buchwald–Hartwig couplings to install aryl/heteroaryl groups at both positions [1]. In contrast, 2,6-dihydroxynicotinonitrile lacking a 4-substituent (CAS 35441-10-2) cannot provide the same steric shielding of the 4-position during electrophilic substitution, leading to competing regiochemical outcomes [2].

Regiochemical control
Class-level
4-substituted scaffold avoids competing C-4 electrophilic attack
May support predictable sequential derivatization in parallel-synthesis workflows
Class-level inference from patent CN108822028A and pyridine reactivity principles
synthetic chemistry building block cross-coupling

Optimal Procurement Scenarios for 2,6-Dihydroxy-4-propylnicotinonitrile


Medicinal Chemistry: Synthesis of 2,6-Diaryl-4-propylnicotinonitrile Kinase Inhibitor Libraries

The dihydroxy-to-dichloro activation sequence enables efficient parallel synthesis of 2,6-diarylated nicotinonitrile libraries. The 4-propyl group occupies a hydrophobic kinase back-pocket, contributing to selectivity over 4-H or 4-methyl analogs [1]. Procurement of the dihydroxy precursor ensures compatibility with automated liquid-handling synthesis platforms requiring solid, bench-stable intermediates.

Agrochemical Discovery: Insecticidal Nicotinonitrile Derivatives via 2,6-Dihydroxy Intermediate

Patent literature demonstrates that 2,6-dihydroxy-3-cyanopyridines serve as cost-effective intermediates for high-activity insecticides [1]. The 4-propyl substituent modulates cuticular penetration and target-site affinity in pest species, a parameter not achievable with 4-CF₃ analogs that exhibit different volatility and environmental persistence profiles.

Chemical Biology: Hydrogen-Bond-Directed Probe Design

Compounds requiring dual hydrogen-bond donor functionality at the 2- and 6-positions for target engagement (e.g., binding to kinase hinge regions or phosphodiesterase catalytic sites) demand the dihydroxy form. The 4-propyl chain provides a hydrophobic anchor without introducing the electron-withdrawing effects that alter nitrile orientation in the 4-CF₃ case [1].

Application
Selection Property
Validation Focus
Kinase inhibitor library synthesis
Dual hydroxyl activation compatibility
Regioselective halogenation–cross-coupling efficiency
Agrochemical discovery studies
4-Propyl lipophilicity modulation
Target-site affinity and penetration screening
Hydrogen-bond-directed probe design
Dual H-bond donor functionality
Target-engagement assay context at hinge or catalytic sites
Quote Request

Request a Quote for 2,6-Dihydroxy-4-propylnicotinonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.